Mercaptoethylguanidine hemisulfate salt Mercaptoethylguanidine hemisulfate salt MEG is a selective iNOS inhibitor and scavenger of peroxynitrite. The EC50 values for inhibition of iNOS (LPS-treated rat lung), eNOS (bovine endothelial), and nNOS (rat brain) are 11.5, 110, and 60 µM, respectively. MEG reacts with peroxynitrite with a second order rate constant of 1,900 M−1s−1 at 37°C. MEG has potent anti-inflammatory activity, which may be due to the combined effect of MEG acting as an inhibitor of iNOS and as a scavenger of peroxynitrite.

Brand Name: Vulcanchem
CAS No.: 3979-00-8
VCID: VC0005393
InChI: InChI=1S/2C3H9N3S.H2O4S/c2*4-3(5)6-1-2-7;1-5(2,3)4/h2*7H,1-2H2,(H4,4,5,6);(H2,1,2,3,4)
SMILES: C(CS)N=C(N)N.C(CS)N=C(N)N.OS(=O)(=O)O
Molecular Formula: C6H20N6O4S3
Molecular Weight: 336.5 g/mol

Mercaptoethylguanidine hemisulfate salt

CAS No.: 3979-00-8

Cat. No.: VC0005393

Molecular Formula: C6H20N6O4S3

Molecular Weight: 336.5 g/mol

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Mercaptoethylguanidine hemisulfate salt - 3979-00-8

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Description MEG is a selective iNOS inhibitor and scavenger of peroxynitrite. The EC50 values for inhibition of iNOS (LPS-treated rat lung), eNOS (bovine endothelial), and nNOS (rat brain) are 11.5, 110, and 60 µM, respectively. MEG reacts with peroxynitrite with a second order rate constant of 1,900 M−1s−1 at 37°C. MEG has potent anti-inflammatory activity, which may be due to the combined effect of MEG acting as an inhibitor of iNOS and as a scavenger of peroxynitrite.

CAS No. 3979-00-8
Molecular Formula C6H20N6O4S3
Molecular Weight 336.5 g/mol
IUPAC Name 2-(2-sulfanylethyl)guanidine;sulfuric acid
Standard InChI InChI=1S/2C3H9N3S.H2O4S/c2*4-3(5)6-1-2-7;1-5(2,3)4/h2*7H,1-2H2,(H4,4,5,6);(H2,1,2,3,4)
Standard InChI Key XJKZAAUVINNNNC-UHFFFAOYSA-N
SMILES C(CS)N=C(N)N.C(CS)N=C(N)N.OS(=O)(=O)O
Canonical SMILES C(CS)N=C(N)N.C(CS)N=C(N)N.OS(=O)(=O)O
Appearance Assay:≥98%A crystalline solid

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